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Introduction

Imazapyr is a broad-spectrum systemic herbicide belonging to the imidazolinone chemical
class.[1][2] It is widely utilized in the management of a broad range of terrestrial and aquatic
vegetation, including annual and perennial grasses, broadleaf weeds, and woody species.[3][4]
Its herbicidal activity stems from the inhibition of a key enzyme in the biosynthesis of branched-
chain amino acids in plants.[3] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, mechanism of action, and relevant
experimental methodologies for the study of imazapyr.

Chemical Structure and Identification

Imazapyr is a complex organic molecule characterized by a pyridine ring linked to an
imidazolinone ring. The IUPAC name for imazapyr is 2-(4-methyl-5-oxo0-4-propan-2-yl-1H-
imidazol-2-yl)pyridine-3-carboxylic acid.[3]
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Identifier Value
2-(4-methyl-5-o0xo0-4-propan-2-yl-1H-imidazol-2-

IUPAC Name ( Y prop y
yl)pyridine-3-carboxylic acid[3]

CAS Number 81334-34-1[3]

Molecular Formula

C13H15N303][3]

Molecular Weight

261.28 g/mol [3]

Canonical SMILES

CC(C)C1(C)C(=0)NC(=N1)C2=C(C=CC=N2)C(
=0)0

Physicochemical Properties

The physicochemical properties of imazapyr are crucial for understanding its environmental

fate and biological activity. A summary of these properties is presented in the table below.

Property Value Conditions
Melting Point 168-172 °C Technical material[5]
Water Solubility 11.3g/L 25 °C (acid form)[5]

650 g/L

(isopropylamine salt)[5]

Vapor Pressure

<2.7x107°Pa

45 °C[5]

pKa 3.8 Weak acid[5]
Octanol-Water Partition
- -0.39 pH 4, 20 °C[5]
Coefficient (log Kow)
) 20 °C (pure active ingredient)
Density 1.36 g/cm3

[5]

Mechanism of Action: Inhibition of Acetolactate

Synthase
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Imazapyr's herbicidal effect is mediated through the inhibition of acetolactate synthase (ALS),
also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is pivotal in the
biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine, which are
essential for protein synthesis and cell growth in plants.[5][6] By inhibiting ALS, imazapyr
disrupts these vital processes, leading to the cessation of plant growth and eventual death.[3]
This enzyme is not present in animals, which contributes to the low direct toxicity of imazapyr to

mammals.[4]

Cell Growth &
DNA Synthesis

Branched-Chain Amino Acid

Acetolactate Synthase
(Val, Leu, lle) Synthesis

Imazapyr (ALS/AHAS)

t3
B
<.
@

Prepare Sample: Setup Apparatus: Heat Sample: Observe & Record:
Finely powder imazapyr Place capillary in calibrated Increase temperature at a Note initial and final

and pack into capillary tube melting point apparatus controlled rate (1-2 °C/min) melting temperatures
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Extract ALS Enzyme
from plant tissue

Prepare Reaction Mixtures:
- Buffer, Substrates, Cofactors
- Varying Imazapyr concentrations
- Control (no imazapyr)

Incubate at
Controlled Temperature

Quantify Product (Acetoin)
via Colorimetric Assay

Analyze Data:
- Calculate % Inhibition
- Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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